Cas no 1105244-74-3 (8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1105244-74-3
• MF: C₂₀H₂₇N₅O₃
• MW: 385.460084199905
• CID: 6468467
• PubChem ID: 30842772
• Update Time: 2025-10-31

8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1105244-74-3
• 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)purine-2,6-dione
• VU0607939-1
• 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione
• F3260-0778
• AKOS024481625
• CCG-350284

• Inchi： 1S/C20H27N5O3/c1-5-24(6-2)19-21-17-16(18(26)23(4)20(27)22(17)3)25(19)13-10-14-28-15-11-8-7-9-12-15/h7-9,11-12H,5-6,10,13-14H2,1-4H3
• InChI Key： JXNHTCAJWKSPRN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCN1C(=NC2=C1C(N(C)C(N2C)=O)=O)N(CC)CC

Computed Properties

• Exact Mass: 385.21138974g/mol
• Monoisotopic Mass: 385.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Research Briefing on 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 1105244-74-3)

The compound 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 1105244-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative exhibits promising pharmacological properties, particularly in the modulation of adenosine receptors, which play a critical role in various physiological and pathological processes. Recent studies have focused on its potential applications in neurodegenerative diseases, cardiovascular disorders, and inflammatory conditions.

One of the key areas of investigation has been the compound's selectivity and affinity for adenosine A1 and A2A receptors. In vitro and in vivo studies have demonstrated that 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione acts as a potent antagonist for these receptors, with a higher binding affinity for the A2A subtype. This selectivity makes it a promising candidate for the treatment of Parkinson's disease, where A2A receptor antagonists have shown neuroprotective effects by reducing dopaminergic neuron degeneration.

Another significant finding is the compound's role in mitigating inflammation. Recent research has highlighted its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This anti-inflammatory activity is mediated through the suppression of NF-κB signaling pathways, suggesting potential applications in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable results for further development.

In addition to its therapeutic potential, synthetic routes for 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have been optimized to improve yield and purity. Recent advancements in green chemistry have enabled the use of environmentally friendly catalysts and solvents, reducing the environmental impact of its production. These improvements are critical for scaling up synthesis in industrial settings while adhering to regulatory standards.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. However, the current body of research underscores the potential of 8-(diethylamino)-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a versatile therapeutic agent. Continued exploration of its mechanisms of action and therapeutic applications will be essential for advancing this compound into clinical trials.